Cas no 226-06-2 (7H-Benzo[c]phenothiazine)

7H-Benzo[c]phenothiazine structure
7H-Benzo[c]phenothiazine structure
Product Name:7H-Benzo[c]phenothiazine
CAS No:226-06-2
MF:C16H11NS
MW:249.330242395401
CID:271077
PubChem ID:219986
Update Time:2025-04-19

7H-Benzo[c]phenothiazine Chemical and Physical Properties

Names and Identifiers

    • 7H-Benzo[c]phenothiazine
    • 7H-Benzo(c)phenothiazine
    • 7H-Benzo[c]phenothiazin
    • 7H-Benzo< c> phenothiazin
    • AC1L57XC
    • AC1Q7G6W
    • AG-690
    • Benzo< a> phenothiazin
    • Benzo< c> phenothiazin
    • benzo< c> phenothiazine
    • CTK1A4725
    • NSC1980
    • Oprea1_135042
    • SureCN1393346
    • 226-06-2
    • AKOS000282458
    • EU-0009394
    • AG-690/36279027
    • SR-01000474740
    • SR-01000474740-1
    • DTXSID40277370
    • SCHEMBL1393346
    • WUTNPRKQMZJXTR-UHFFFAOYSA-N
    • NSC-1980
    • benzo[c]phenothiazine
    • Inchi: 1S/C16H11NS/c1-2-6-12-11(5-1)9-10-14-16(12)18-15-8-4-3-7-13(15)17-14/h1-10,17H
    • InChI Key: WUTNPRKQMZJXTR-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2NC2C=CC3C=CC=CC=3C1=2

Computed Properties

  • Exact Mass: 249.06133
  • Monoisotopic Mass: 249.06122053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 12.03
  • LogP: 5.18600
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